Cas no 33649-15-9 (Tomentosin)
Tomentosin structure
Product Name:Tomentosin
CAS No:33649-15-9
MF:C15H20O3
MW:248.317504882813
CID:2078564
PubChem ID:155173
Update Time:2025-04-21
Tomentosin Chemical and Physical Properties
Names and Identifiers
-
- 4H-xanthalongia
- tomentosin
- xanthalongin
- CHEBI:9631
- 7-Methyl-3-methylidene-6-(3-oxobutyl)-3,3a,4,7,8,8a-hexahydro-2H-cyclohepta[b]furan-2-one
- DTXSID10955274
- Q27108453
- C09562
- Xanthalongi
- 33649-15-9
- CS-0142625
- 2H-Cyclohepta(b)furan-2-one, 3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-6-(3-oxobutyl)-, (3aR,7S,8aR)-
- 6-Deacetoxybritanlin G
- CHEMBL1164483
- HY-N8284
- (3aR,7S,8aR)-7-methyl-3-methylidene-6-(3-oxobutyl)-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-2-one
- SCHEMBL12476412
- NS00094046
- (3aR,7S,8aR)-7-Methyl-3-methylene-6-(3-oxobutyl)-3,3a,4,7,8,8a-hexahydro-2H-cyclohepta[b]furan-2-one
- DA-78533
- Tomentosin
-
- Inchi： 1S/C15H20O3/c1-9-8-14-13(11(3)15(17)18-14)7-6-12(9)5-4-10(2)16/h6,9,13-14H,3-5,7-8H2,1-2H3/t9-,13+,14+/m0/s1
- InChI Key： AVFIYMSJDDGDBQ-CUOATXAZSA-N
- SMILES： O1C(C(=C)[C@H]2CC=C(CCC(C)=O)[C@@H](C)C[C@@H]12)=O
Computed Properties
- Exact Mass: 248.14124450g/mol
- Monoisotopic Mass: 248.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.4Ų
Tomentosin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N8284-1mg |
Tomentosin |
33649-15-9 | 98.95% | 1mg |
￥5000 | 2025-04-16 | |
| MedChemExpress | HY-N8284-5mg |
Tomentosin |
33649-15-9 | 98.95% | 5mg |
￥12500 | 2023-08-31 | |
| Ambeed | A1482363-1mg |
(3aR,7S,8aR)-7-Methyl-3-methylene-6-(3-oxobutyl)-3,3a,4,7,8,8a-hexahydro-2H-cyclohepta[b]furan-2-one |
33649-15-9 | 98% | 1mg |
$408.0 | 2025-02-27 | |
| Ambeed | A1482363-5mg |
(3aR,7S,8aR)-7-Methyl-3-methylene-6-(3-oxobutyl)-3,3a,4,7,8,8a-hexahydro-2H-cyclohepta[b]furan-2-one |
33649-15-9 | 98% | 5mg |
$913.0 | 2025-02-27 | |
| TargetMol Chemicals | T75678-1mg |
Tomentosin |
33649-15-9 | 98.2% | 1mg |
￥ 4160 | 2024-07-23 | |
| Ambeed | A1482363-10mg |
(3aR,7S,8aR)-7-Methyl-3-methylene-6-(3-oxobutyl)-3,3a,4,7,8,8a-hexahydro-2H-cyclohepta[b]furan-2-one |
33649-15-9 | 98% | 10mg |
$1368.0 | 2025-02-27 |
Tomentosin Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:33649-15-9)Tomentosin
Order Number:A1026685
Stock Status:in Stock
Quantity:1mg/5mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:34
Price ($):450.0/1125.0
Email:sales@amadischem.com
Tomentosin Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:33649-15-9)Tomentosin
Purity:99%/99%
Quantity:1mg/5mg
Price ($):450.0/1125.0